6-(3-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol
• SMILES: COC1=CC=CC(=C1)C2=CN3C(=NC=N3)C(=C2)C(=O)O
• InChI: InChI=1S/C14H11N3O3/c1-20-11-4-2-3-9(5-11)10-6-12(14(18)19)13-15-8-16-17(13)7-10/h2-8H,1H3,(H,18,19)
• InChIKey: NTPHYHOQYCHYQL-UHFFFAOYSA-N

Gap: Triazolopyridine regioisomer substitution risks unpredictable biological outcomes. Solution: 6-(3-methoxyphenyl)-8-carboxylic acid provides an unexplored substitution pattern for SAR studies. • Unexplored 6-(3-methoxyphenyl) motif complements common 2-aryl analogs. • Carboxylic acid handle enables rapid amide coupling library synthesis. • Privileged [1,2,4]triazolo[1,5-a]pyridine core targets kinase & nuclear receptor programs.

6-(3-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid: Identity and Sourcing

6-(3-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS 2060046-41-3) is a heterocyclic compound belonging to the triazolopyridine class, featuring a methoxyphenyl substituent at the 6-position and a carboxylic acid at the 8-position of the fused ring core . The [1,2,4]triazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, notably explored for kinase inhibition including JAK2 and RORγt targets [1]. However, the specific pharmacological profile of this 6-(3-methoxyphenyl)-8-carboxylic acid derivative remains largely uncharacterized in the public domain, limiting direct evidence-based procurement decisions based on target activity.

Scaffold Triazolopyridine core suitable for kinase or nuclear receptor library synthesis

Regioisomer Unexplored 6-aryl substitution pattern supports SAR differentiation from 2-aryl analogs

Derivatization Carboxylic acid handle enables rapid amide coupling or salt formation

• [1] Dugan, B. J. et al. A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. J. Med. Chem. 2012, 55, 5243–5254. View Source

Generic Substitution Challenges

Within the [1,2,4]triazolo[1,5-a]pyridine class, minor structural modifications are known to cause drastic shifts in potency, selectivity, and pharmacokinetics. For example, in JAK2 inhibitor programs, moving the aryl substituent from the para to meta position on the C2-NH-aryl moiety transformed a non-selective compound into one with exceptional JAK2-over-JAK3 selectivity [1]. Similarly, the position of the carboxylic acid group and the nature of the phenyl substituent (e.g., 3-methoxy vs. 2-methoxy or unsubstituted) profoundly influence target engagement and physicochemical properties [2]. Therefore, substituting the target compound with its regioisomer 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS 1368051-28-8) or the unsubstituted core (CAS 1234616-36-4) without direct comparative data risks unpredictable biological outcomes.

Regioisomer mismatch

2-(2-Methoxyphenyl) regioisomer may shift target selectivity and physicochemical profile due to altered substitution geometry.

Core substitution gap

Unsubstituted triazolopyridine-8-carboxylic acid lacks the 6-aryl group, likely losing key interactions required for target binding.

• [1] Dugan, B. J. et al. A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. J. Med. Chem. 2012, 55, 5243–5254. View Source
• [2] Nakajima, R. et al. Discovery of [1,2,4]Triazolo[1,5-a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. ACS Med. Chem. Lett. 2020, 11, 528–534. View Source

Quantitative Differentiation Evidence

Kinase Selectivity Profiling Unavailable

No direct enzymatic or cellular assay data for 6-(3-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid against any kinase panel could be identified in public literature or patents. By contrast, the structurally related clinical candidate CEP-33779 (a 2-amino-[1,2,4]triazolo[1,5-a]pyridine derivative) demonstrated JAK2 IC₅₀ of 1.2 nM with >800-fold selectivity over JAK3 in biochemical assays [1]. The class-level inference is that the 6-aryl-8-carboxylic acid substitution pattern of the target compound may confer a distinct selectivity fingerprint, but this remains unquantified.

Kinase Selectivity

Class-level inference

Target compound Not available

CEP-33779 JAK2 IC₅₀ 1.2 nM, >800-fold selectivity over JAK3

Cannot support kinase inhibitor prioritization without primary profiling data.

Class-level inference; requires target-specific assay validation.

Evidence Dimension	Kinase inhibitory activity and selectivity
Target Compound Data	Not available
Comparator Or Baseline	CEP-33779: JAK2 IC₅₀ = 1.2 nM, JAK3 IC₅₀ > 1 µM (biochemical TR-FRET assay) [1]
Quantified Difference	Cannot be calculated; target compound lacks primary data
Conditions	TR-FRET-based kinase activity assay, recombinant JAK2/JAK3 catalytic domains [1]

Why This Matters

Without selectivity data, the target compound cannot be prioritized over well-characterized triazolopyridine-based kinase inhibitors for target-based discovery programs.

• [1] Dugan, B. J. et al. A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. J. Med. Chem. 2012, 55, 5243–5254. View Source

RORγt Inverse Agonism: Class Potential Unconfirmed

A related series of [1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid derivatives has been reported as potent RORγt inverse agonists, with optimized compounds achieving IC₅₀ values below 100 nM in cell-based reporter assays [1]. The target compound's 6-(3-methoxyphenyl) substitution differs from the published examples, which predominantly feature 2-substitution patterns. No direct RORγt activity data for this specific compound has been published, making it impossible to assert any potency advantage over the known analogs.

RORγt Activity

Class-level inference

Missing direct data; class-level IC₅₀

Requires in-class benchmarking before immunology-focused screening use.

Cell-based reporter assay data absent for this specific compound.

MW & Regioisomerism

Class-level inference

ΔMW ≈ 0.01 g/mol

Positional isomerism likely dictates target binding and ADME, unquantified by public data.

No experimental solubility or logD data available for either regioisomer.

Evidence Dimension	RORγt inverse agonism in cell-based assay
Target Compound Data	Not available
Comparator Or Baseline	Optimized triazolopyridine-8-carboxylic acid analogs: RORγt IC₅₀ < 100 nM (cell-based reporter assay) [1]
Quantified Difference	Cannot be calculated
Conditions	RORγt reporter gene assay in HEK293 cells [1]

Why This Matters

Procurement for immunology-focused screening requires at least in-class benchmarking data, which is currently absent.

• [1] Nakajima, R. et al. Discovery of [1,2,4]Triazolo[1,5-a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. ACS Med. Chem. Lett. 2020, 11, 528–534. View Source

Physicochemical Differentiation from Regioisomers

The target compound (CAS 2060046-41-3, MW 269.25) is a regioisomer of 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS 1368051-28-8, MW 269.26) . While their molecular weights are essentially identical, the position of the methoxyphenyl group (C6 vs. C2) directly impacts the molecular shape, electrostatic potential surface, and hydrogen-bonding capabilities, all of which dictate target binding and ADME properties. No comparative solubility, logD, or permeability data are available for either compound.

MW & Regioisomerism

Class-level inference

ΔMW ≈ 0.01 g/mol

Positional isomerism likely dictates target binding and ADME, unquantified by public data.

No experimental solubility or logD data available for either regioisomer.

Evidence Dimension	Molecular weight and regioisomeric identity
Target Compound Data	MW = 269.25 g/mol, methoxyphenyl at C6 position
Comparator Or Baseline	2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid: MW = 269.26 g/mol, methoxyphenyl at C2 position
Quantified Difference	ΔMW ≈ 0.01 g/mol (negligible); positional isomerism likely drives significant property differences but is unquantified
Conditions	Calculated molecular properties; no experimental PK or solubility data available

Why This Matters

Scientists selecting between positional isomers must rely on proprietary in-house profiling, as public data do not distinguish them.

Research and Industrial Application Scenarios

Scaffold-Hopping and Fragment-Based Screening

Given its [1,2,4]triazolo[1,5-a]pyridine core, this compound is suitable as a fragment-like or scaffold-hopping starting point in kinase or nuclear receptor drug discovery [1]. Its carboxylic acid moiety provides a convenient handle for amide coupling or salt formation to rapidly generate diverse compound libraries for phenotypic or target-based screening.

Chemical Probe Development for Target Deconvolution

The compound's structural uniqueness relative to extensively characterized JAK2 or RORγt inhibitors makes it a candidate for chemical probe development, where novel chemotypes are used to validate target engagement in cellular thermal shift assays (CETSA) or photoaffinity labeling experiments [1]. However, the absence of potency data necessitates in-house biological profiling before use.

Comparator for Structure-Activity Relationship Studies

The 6-(3-methoxyphenyl) substitution pattern is relatively unexplored compared to 2-aryl analogs [1]. This compound can serve as a key intermediate or comparator in SAR studies aiming to delineate the impact of aryl substitution position on potency, selectivity, and ADME properties within triazolopyridine-based lead series.

Application

Selection Property

Validation Focus

Scaffold-hopping & library synthesis

Triazolopyridine core with carboxylic acid linker

Library diversity and hit identification

Chemical probe development

Structurally distinct chemotype vs known inhibitors

Target engagement profiling (CETSA/PAL)

SAR comparator studies

Unexplored 6-aryl substitution pattern

Potency and selectivity differentiation

• [1] Dugan, B. J. et al. A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. J. Med. Chem. 2012, 55, 5243–5254; Nakajima, R. et al. Discovery of [1,2,4]Triazolo[1,5-a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. ACS Med. Chem. Lett. 2020, 11, 528–534. View Source